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Compound of Interest

Compound Name: Aminopropionate hydrochloride

CAS No.: 25616-13-1

Cat. No.: B2476697

Get Quote

This guide provides a comprehensive technical overview of aminopropionate hydrochloride,

a term that encompasses critical chemical isomers used extensively in research and

development. Recognizing the potential for ambiguity, this document delineates the distinct

structures, properties, and applications of the primary isomers: Ethyl 2-aminopropanoate

hydrochloride (an α-amino acid ester) and Ethyl 3-aminopropanoate hydrochloride (a β-amino

acid ester). This clarification is essential for researchers, scientists, and drug development

professionals to ensure precision in synthesis, analysis, and application.

Part 1: Ethyl 2-Aminopropanoate Hydrochloride
Ethyl 2-aminopropanoate hydrochloride, commonly derived from the amino acid alanine, is a

fundamental building block in synthetic organic chemistry.[1] It exists as a hydrochloride salt,

which enhances its stability and solubility, making it a versatile reagent in various chemical

transformations.[1][2]
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Precise identification of this compound is critical, especially concerning its stereochemistry. It is

often referred to by several synonyms, and different CAS numbers distinguish its racemic and

enantiopure forms.

Identifier Value Source

IUPAC Name

ethyl 2-

aminopropanoate;hydrochlorid

e

[1]

Synonyms

Alanine ethyl ester

hydrochloride, Ethyl alaninate

hydrochloride, (DL)-Alanine

ethyl ester HCl

[1][3][4]

L-Enantiomer Synonyms

L-Alanine ethyl ester

hydrochloride, (S)-Ethyl 2-

aminopropanoate

hydrochloride

[5][6][7]

Molecular Formula C₅H₁₂ClNO₂ [1][8]

Molecular Weight 153.61 g/mol [1][6][8]

CAS Number (Racemic) 617-27-6 [1][8]

CAS Number (L-form) 1115-59-9 [5][6][7]

Chemical Structure and Physicochemical Properties
The structure features an ethyl ester group and an amino group attached to the alpha-carbon

of the propanoate backbone.[1] The amino group is protonated in the hydrochloride salt form.

Caption: Structure of Ethyl 2-aminopropanoate hydrochloride.

Physicochemical Data Summary:
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Property Value Source(s)

Appearance
White to off-white crystalline

powder/solid
[7]

Melting Point
85-87 °C (racemic, lit.) 78-80

°C (L-form, dec., lit.)
[4][9][10]

Solubility Soluble in water [2][7]

Canonical SMILES CCOC(=O)C(C)[NH3+].[Cl-] [1]

InChI Key
JCXLZWMDXJFOOI-

UHFFFAOYSA-N (racemic)
[1]

Applications in Research and Development
Ethyl 2-aminopropanoate hydrochloride is a valuable intermediate in synthetic chemistry due to

its reactive amine and ester functionalities.[1]

Pharmaceutical Synthesis: It is a precursor for synthesizing more complex bioactive

molecules and pharmaceuticals.[1][7] The L-enantiomer, L-Alanine ethyl ester hydrochloride,

is specifically used in synthesizing nucleoside phosphoramidates, which have shown

potential as antiviral agents against HIV and hepatitis B.[6][10]

Peptide Synthesis: It serves as a protected form of alanine for use in solution-phase peptide

synthesis.[9]

Isocyanate Synthesis: It is also employed in the creation of enantiomerically pure amino acid

ester isocyanates.[6][10]

Experimental Protocol: Synthesis of Ethyl 2-
aminopropanoate hydrochloride
This protocol is based on a standard esterification procedure (Fischer esterification).

Objective: To synthesize Ethyl 2-aminopropanoate hydrochloride from DL-alanine.

Materials:
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DL-alanine

Anhydrous ethanol

Concentrated hydrochloric acid (37%)

Round-bottom flask with reflux condenser

Heating mantle

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask, dissolve 5.00 g (56.12 mmol) of

commercially available DL-alanine in 150 mL of anhydrous ethanol.[4]

Acid Catalyst Addition: Carefully add 5 mL of 37% concentrated hydrochloric acid to the

solution.[4]

Reflux: Attach the reflux condenser and heat the mixture to reflux using a heating mantle for

5 hours.[4] The causality for heating is to drive the equilibrium of the esterification reaction

towards the product side. The HCl acts as a catalyst and also protects the amino group by

forming the hydrochloride salt, preventing side reactions.

Workup: After the reaction is complete, allow the mixture to cool to room temperature.[4]

Solvent Removal: Remove the ethanol solvent by evaporation under reduced pressure using

a rotary evaporator.[4]

Drying: The resulting colorless oily residue is dried under vacuum to yield the final product,

Ethyl 2-aminopropanoate hydrochloride.[4] The reported yield for this procedure is

approximately 92%.[4]

Self-Validation: The product can be characterized using ¹H NMR spectroscopy to confirm its

structure and purity by comparing the resulting spectrum to literature values.[4]
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Part 2: Ethyl 3-Aminopropanoate Hydrochloride
A structural isomer of the alanine derivative is Ethyl 3-aminopropanoate hydrochloride, derived

from β-alanine.[2] In this molecule, the amino group is attached to the third carbon (the β-

carbon), which confers distinct chemical and biological properties.

Nomenclature and Identification
Clarity in naming is crucial to distinguish this isomer from its α-amino counterpart.

Identifier Value Source

IUPAC Name

ethyl 3-

aminopropanoate;hydrochlorid

e

N/A

Synonyms

β-Alanine ethyl ester

hydrochloride, H-β-Ala-

OEt·HCl, CarnoSyn

[2][11][12]

Molecular Formula
C₅H₁₂ClNO₂ (or

C₅H₁₁NO₂·HCl)
[2][12][13]

Molecular Weight 153.61 g/mol [2][11][12]

CAS Number 4244-84-2 [2][12][13]

Chemical Structure and Physicochemical Properties
The key structural difference is the position of the amino group on the propanoate chain.

Caption: Structure of Ethyl 3-aminopropanoate hydrochloride.

Physicochemical Data Summary:
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Property Value Source(s)

Appearance
White to off-white crystalline

powder
[2]

Solubility Soluble in water [2]

Properties Hygroscopic [2]

SMILES CCOC(=O)CCN.Cl [2]

InChI Key
RJCGNNHKSNIUAT-

UHFFFAOYSA-N
[2]

Applications in Research and Development
As a derivative of β-alanine, this compound is significant in biochemical and pharmaceutical

research.

Peptide Synthesis: It is a building block for the synthesis of peptides containing β-amino

acids, which can confer unique structural properties and resistance to enzymatic

degradation.[2]

Bioactive Molecules: It serves as a precursor for various bioactive molecules.[2] β-Alanine

itself is a key component of carnosine, a dipeptide that functions as a buffer in muscle tissue.

The ethyl ester form may be investigated for its potential to enhance the bioavailability of β-

alanine.[2]

Ergogenic Supplements: Amino acid derivatives are studied for their potential as ergogenic

dietary supplements that may influence anabolic hormone secretion, provide fuel during

exercise, and prevent muscle damage.[11]

Conclusion
The term "aminopropionate hydrochloride" most commonly refers to the ethyl esters of

either α-alanine or β-alanine. Ethyl 2-aminopropanoate hydrochloride (from α-alanine) is a

chiral compound widely used as a synthetic intermediate for pharmaceuticals like antivirals. In

contrast, Ethyl 3-aminopropanoate hydrochloride (from β-alanine) is an achiral molecule used

as a building block for β-peptides and other bioactive compounds, with relevance to sports
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nutrition and physiology. Accurate identification through CAS numbers and a clear

understanding of their distinct structural formulas are paramount for any scientific or

developmental application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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